5-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-indole

• IUPAC Name: 5-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• InChI: InChI=1S/C13H14N2/c1-2-13-12(5-8-15-13)9-11(1)10-3-6-14-7-4-10/h1-3,5,8-9,14-15H,4,6-7H2
• InChI Key: UGMBIAPMJXMUOS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=CC3=C(C=C2)NC=C3
• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol

Description

5-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-indole, also known as THPI, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. THPI is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure. It is a derivative of indole and pyridine, two important organic compounds that have been extensively studied for their biological and pharmacological properties.

Scientific Research Applications

• 5-HT1B/1D Receptor Ligands : Derivatives of 5-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-indole, such as 3-(2-pyrrolidin-1-ylethyl) derivatives, have been identified as high-affinity ligands for human 5-HT1B/1D receptors. This suggests potential applications in targeting these specific serotonin receptors (Egle et al., 2004).

• 5-HT6 Receptor Agonists and Antagonists : Certain 2-alkyl-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles act as potent agonists for the 5-HT6 receptor, indicating possible use in modulating this receptor's activity (Mattsson et al., 2005). Additionally, N1-arylsulfonyl derivatives have been found to be potent and selective 5-HT6 receptor antagonists, offering another avenue for therapeutic intervention (Cole et al., 2005).

• Neuropharmacological Properties : Some derivatives exhibit pro-cognitive and antidepressant-like properties in animal models, suggesting potential use in treating cognitive and mood disorders. For instance, a specific N1-azinylsulfonyl derivative showed promising results in tests for memory and depression (Zajdel et al., 2016).

• Structure-Activity Relationships (SAR) : Research into the SAR of these compounds, particularly focusing on substitutions at different positions on the indole ring, has provided insights into how these modifications impact receptor affinity and intrinsic activity. This research aids in the design of more effective and selective drugs (Mattsson et al., 2013).